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solasulfone solasulfone Solasulfone is a sulfonamide antibiotic used in the treatment of leprosy.
Brand Name: Vulcanchem
CAS No.: 133-65-3
VCID: VC0092740
InChI: InChI=1S/C30H32N2O14S5.4Na/c33-47(34,25-15-11-23(12-16-25)31-29(50(41,42)43)19-27(48(35,36)37)21-7-3-1-4-8-21)26-17-13-24(14-18-26)32-30(51(44,45)46)20-28(49(38,39)40)22-9-5-2-6-10-22;;;;/h1-18,27-32H,19-20H2,(H,35,36,37)(H,38,39,40)(H,41,42,43)(H,44,45,46);;;;/q;4*+1/p-4
SMILES: C1=CC=C(C=C1)C(CC(NC2=CC=C(C=C2)S(=O)(=O)C3=CC=C(C=C3)NC(CC(C4=CC=CC=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
Molecular Formula: C30H28N2O14S5.4Na
Molecular Weight: 892.8 g/mol

solasulfone

CAS No.: 133-65-3

Main Products

VCID: VC0092740

Molecular Formula: C30H28N2O14S5.4Na

Molecular Weight: 892.8 g/mol

solasulfone - 133-65-3

CAS No. 133-65-3
Product Name solasulfone
Molecular Formula C30H28N2O14S5.4Na
Molecular Weight 892.8 g/mol
IUPAC Name tetrasodium;1-phenyl-3-[4-[4-[(3-phenyl-1,3-disulfonatopropyl)amino]phenyl]sulfonylanilino]propane-1,3-disulfonate
Standard InChI InChI=1S/C30H32N2O14S5.4Na/c33-47(34,25-15-11-23(12-16-25)31-29(50(41,42)43)19-27(48(35,36)37)21-7-3-1-4-8-21)26-17-13-24(14-18-26)32-30(51(44,45)46)20-28(49(38,39)40)22-9-5-2-6-10-22;;;;/h1-18,27-32H,19-20H2,(H,35,36,37)(H,38,39,40)(H,41,42,43)(H,44,45,46);;;;/q;4*+1/p-4
Standard InChIKey WAGUNVVOQBKLDL-UHFFFAOYSA-J
SMILES C1=CC=C(C=C1)C(CC(NC2=CC=C(C=C2)S(=O)(=O)C3=CC=C(C=C3)NC(CC(C4=CC=CC=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
Canonical SMILES C1=CC=C(C=C1)C(CC(NC2=CC=C(C=C2)S(=O)(=O)C3=CC=C(C=C3)NC(CC(C4=CC=CC=C4)S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]
Description Solasulfone is a sulfonamide antibiotic used in the treatment of leprosy.
Synonyms 1,1'-(sulfonylbis(p-phenyleneimino))bis(3-phenyl- 1,3-propanedisulfonic acid) tetrasodium salt
solapsone
solasulfone
soliusulfon
Sulphetrone
sulusulfone
PubChem Compound 8626
Last Modified Dec 23 2021
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